Cas no 1116-15-0 (L-Aspartic acid, N-(1-oxooctadecyl)-)
1116-15-0 structure
Product Name:L-Aspartic acid, N-(1-oxooctadecyl)-
CAS No:1116-15-0
MF:C22H41NO5
MW:399.564647436142
CID:97265
PubChem ID:15546269
Update Time:2025-04-19
L-Aspartic acid, N-(1-oxooctadecyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Aspartic acid, N-(1-oxooctadecyl)-
- (2S)-2-(octadecanoylamino)butanedioic acid
- DTXSID20573943
- SCHEMBL1713210
- N-Octadecanoyl-L-aspartic acid
- 1116-15-0
- n-stearoyl aspartic acid
- DTXCID40524715
-
- Inchi: 1S/C22H41NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(24)23-19(22(27)28)18-21(25)26/h19H,2-18H2,1H3,(H,23,24)(H,25,26)(H,27,28)/t19-/m0/s1
- InChI Key: XWECHXDFKBPXQY-IBGZPJMESA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCC)N[C@H](C(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 399.29863
- Monoisotopic Mass: 399.29847341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 20
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 103.7
L-Aspartic acid, N-(1-oxooctadecyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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